molecular formula C10H9BrN2O2S B6273850 1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole CAS No. 2763755-30-0

1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole

Cat. No. B6273850
CAS RN: 2763755-30-0
M. Wt: 301.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole, also known as 4-bromo-4-methylsulfonyl-1H-pyrazole (BMSP), is a synthetic compound that has been used in a variety of scientific research applications. BMSP is a white crystalline solid with a melting point of 170-172 °C and a boiling point of 255-257 °C. It is soluble in water, ethanol, and chloroform, and is insoluble in ether. BMSP has a molecular weight of 266.2 g/mol.

Mechanism of Action

BMSP is thought to act as a competitive inhibitor of enzymes, binding to the enzyme’s active site and preventing the binding of the substrate. It has also been suggested that BMSP can form hydrogen bonds with certain amino acid residues in the active site of the enzyme, which can further enhance its inhibitory effect.
Biochemical and Physiological Effects
BMSP has been used in a variety of biochemical and physiological studies. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, such as acetyl-CoA carboxylase and fatty acid synthase. It has also been used to study the effects of small molecule inhibitors on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The use of BMSP in laboratory experiments has several advantages, including its relative low cost, high solubility in a variety of solvents, and its ability to form hydrogen bonds with certain amino acid residues in the active site of enzymes. However, it is important to note that BMSP is a relatively new compound and its effects on enzymes and other biochemical processes are still being studied, so its use in laboratory experiments should be done with caution.

Future Directions

The use of BMSP in scientific research is still in its early stages, and there are many potential future directions for its use. These include further study of its effects on enzyme inhibition, protein-protein interactions, and cell proliferation and apoptosis. Additionally, BMSP could be used in the synthesis of other compounds, such as inhibitors of cancer cell growth, and in the study of other biochemical processes. Finally, further research could be done to investigate the potential therapeutic applications of BMSP.

Synthesis Methods

BMSP can be synthesized in several ways. One method involves the reaction of 4-bromobenzaldehyde with 4-methylsulfonyl-1H-pyrazole in the presence of a Lewis acid catalyst, such as zinc chloride. The reaction proceeds in two steps, with the first step involving the formation of an aldehyde-pyrazole adduct, which is then reacted with the bromobenzaldehyde in the second step to form BMSP.

Scientific Research Applications

BMSP has been used in a variety of scientific research applications, including in the study of enzyme inhibition, protein-protein interactions, and small molecule synthesis. It has also been used as a reagent in the synthesis of other compounds, such as 4-hydroxy-4-methylsulfonyl-1H-pyrazole, which has been used to study the inhibition of enzymes involved in cancer cell proliferation.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole involves the reaction of 4-bromobenzaldehyde with ethyl acetoacetate to form 4-bromo-1,3-diphenyl-2-buten-1-one. This intermediate is then reacted with hydrazine hydrate to form 1-(4-bromophenyl)-3-phenyl-1H-pyrazole. Finally, the methanesulfonyl group is introduced using methanesulfonyl chloride and triethylamine to yield the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methanesulfonyl chloride", "triethylamine" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 4-bromo-1,3-diphenyl-2-buten-1-one.", "Step 2: 4-bromo-1,3-diphenyl-2-buten-1-one is reacted with hydrazine hydrate in ethanol to form 1-(4-bromophenyl)-3-phenyl-1H-pyrazole.", "Step 3: 1-(4-bromophenyl)-3-phenyl-1H-pyrazole is reacted with methanesulfonyl chloride and triethylamine in dichloromethane to introduce the methanesulfonyl group and yield the final product, 1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole." ] }

CAS RN

2763755-30-0

Product Name

1-(4-bromophenyl)-4-methanesulfonyl-1H-pyrazole

Molecular Formula

C10H9BrN2O2S

Molecular Weight

301.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.